Cas no 13188-08-4 (2,4-Dimethylallophanoyl chloride)

• Product Name: 2,4-Dimethylallophanoyl chloride
• CAS No: 13188-08-4
• MF: C₄H₇ClN₂O₂
• MW: 150.563579797745
• CID: 2734218
• PubChem ID: 12226934
• Update Time: 2025-04-21

2,4-Dimethylallophanoyl chloride Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-(methylcarbamoyl)carbamoyl chloride
• JIQBLONORFFMKH-UHFFFAOYSA-N
• DTXSID30927377
• Carbamic chloride, methyl((methylamino)carbonyl)-
• N-(Chlorocarbonyl)-N,N'-dimethylcarbamimidic acid
• N-Methylcarbamoyl-N-methylcarbamoyl chloride
• SCHEMBL11098725
• 13188-08-4
• 2,4-Dimethylallophanoyl chloride

• Inchi： 1S/C4H7ClN2O2/c1-6-4(9)7(2)3(5)8/h1-2H3,(H,6,9)
• InChI Key： JIQBLONORFFMKH-UHFFFAOYSA-N
• SMILES： ClC(N(C)C(NC)=O)=O

Computed Properties

• Exact Mass: 150.0196052Da
• Monoisotopic Mass: 150.0196052Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.4Ų